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Evaluating the Lightfastness of Reactive Orange
13 Against Industry Peers
A Comparative Guide for Researchers and Drug Development Professionals

The lightfastness of a dye is a critical parameter in the textile industry and for various scientific

applications, signifying its resistance to fading upon exposure to light. For researchers,

scientists, and professionals in drug development, understanding the photostability of

compounds is paramount. This guide provides an objective comparison of the lightfastness of

C.I. Reactive Orange 13 against other commercially available reactive orange dyes, supported

by industry-standard experimental data.

Comparative Lightfastness Data
The following table summarizes the lightfastness ratings of Reactive Orange 13 and a

selection of other reactive orange dyes, as determined by the ISO 105-B02 standard. The

ratings are based on the Blue Wool Scale, where a higher number indicates superior resistance

to fading.
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Dye Name C.I. Name
Lightfastness Rating (ISO
105-B02)

Reactive Orange 13 - 4

Reactive Orange 4 18260 4, 3-5[1][2]

Reactive Orange 16 17757 3-4[3]

Reactive Orange 29 13428 5[4]

Reactive Orange 84 292810 3-4[5]

Reactive Orange 96 - 5-6[6]

Experimental Protocols
The lightfastness of reactive dyes is primarily evaluated using two internationally recognized

standards: ISO 105-B02 and AATCC Test Method 16.3. Both methods utilize a xenon arc lamp

to simulate natural sunlight under controlled laboratory conditions.

ISO 105-B02: Textiles — Tests for colour fastness — Part
B02: Colour fastness to artificial light: Xenon arc fading
lamp test
This standard specifies the procedures for determining the colorfastness of textiles to an

artificial light source that mimics natural daylight (D65).[7][8][9]

Detailed Methodology:

Specimen Preparation: A specimen of the textile dyed with the reactive orange dye is

prepared. The size of the specimen depends on the apparatus but must have an exposed

area of at least 10 mm x 8 mm.[8] A portion of the specimen is covered with an opaque mask

to serve as an unexposed reference.

Reference Materials: A set of Blue Wool references (typically grades 1-8) are prepared and

mounted alongside the test specimen.[10] Each higher-numbered reference is approximately

twice as lightfast as the preceding one.
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Exposure Conditions: The specimens and Blue Wool references are exposed to a xenon arc

lamp under controlled conditions of temperature, humidity, and irradiance. The standard

allows for different test cycles to simulate various end-use environments.[10]

Light Source: Filtered xenon arc lamp.

Irradiance: Controlled at a specific level (e.g., 42 W/m² in the 300-400 nm range).

Temperature: Monitored using a Black Standard Thermometer (BST) or Black Panel

Thermometer (BPT).

Humidity: Controlled to a specified effective humidity.

Evaluation: The test specimen is periodically inspected for fading. The exposure is continued

until a specified contrast (typically a grade 4 on the Grey Scale for Colour Change) is

observed between the exposed and unexposed parts of the specimen or a specific Blue

Wool reference.

Rating: The lightfastness of the specimen is assessed by comparing the degree of its fading

to that of the Blue Wool references. The lightfastness rating corresponds to the number of

the Blue Wool reference that shows a similar amount of fading.

AATCC Test Method 16.3-2020: Colorfastness to Light:
Xenon-Arc
This American Association of Textile Chemists and Colorists (AATCC) standard also provides

procedures for determining the colorfastness of textiles to light using a xenon arc lamp.[11][12]

[13]

Detailed Methodology:

Specimen Preparation: Textile samples are cut to a minimum size of 70 mm x 120 mm. At

least three replicate specimens are prepared for each dye.[11]

Test Conditions: The method offers several options for test conditions, varying in light/dark

cycles, temperature, and relative humidity to simulate different in-use scenarios.[11]
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Option 1: Alternating light and dark cycles.

Option 2 & 3: Continuous light with different temperature and humidity settings.

Exposure: The prepared specimens are exposed to the xenon arc light source under the

selected conditions.

Evaluation: The change in color of the exposed specimens is evaluated against the AATCC

Blue Wool Lightfastness Standards (L2-L9) or by instrumental color measurement.

Rating: The colorfastness is rated on a scale from Class 1 (very poor) to Class 5 (excellent)

based on the AATCC Evaluation Procedure 1 (Gray Scale for Color Change) or by the

number of AATCC Fading Units (AFUs) required to produce a specific amount of color

change.

Experimental Workflow
The following diagram illustrates the general workflow for evaluating the lightfastness of a

reactive dye according to industry standards.
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Fig. 1: General workflow for lightfastness testing of reactive dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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